Cas no 885519-81-3 (1h-indazole-3,4-dicarbaldehyde)

• Product Name: 1h-indazole-3,4-dicarbaldehyde
• CAS No: 885519-81-3
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 1925819
• PubChem ID: 22055417
• Update Time: 2025-04-21

1h-indazole-3,4-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3,4-dicarbaldehyde
• 1H-Indazole-3,4-dicarboxaldehyde
• AKOS006285679
• 2H-indazole-3,4-dicarbaldehyde
• SCHEMBL3535995
• 885519-81-3
• DB-077936
• PAMRARKANQZYSJ-UHFFFAOYSA-N
• 1h-indazole-3,4-dicarbaldehyde

• Inchi： 1S/C9H6N2O2/c12-4-6-2-1-3-7-9(6)8(5-13)11-10-7/h1-5H,(H,10,11)
• InChI Key： PAMRARKANQZYSJ-UHFFFAOYSA-N
• SMILES： O=CC1=C2C(C=O)=CC=CC2=NN1

Computed Properties

• Exact Mass: 174.042927438Da
• Monoisotopic Mass: 174.042927438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62.8Ų